Cas no 7126-41-2 (Phenyl(1H-pyrrol-3-yl)methanone)
7126-41-2 structure
Product Name:Phenyl(1H-pyrrol-3-yl)methanone
CAS No:7126-41-2
MF:C11H9NO
MW:171.195262670517
MDL:MFCD02179582
CID:572521
PubChem ID:2773234
Update Time:2025-04-19
Phenyl(1H-pyrrol-3-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Phenyl(1H-pyrrol-3-yl)methanone
- 3-Benzoylpyrrole
- Methanone,phenyl-1H-pyrrol-3-yl-
- 3-benzoyl-1H-pyrrole
- A866470
- 3-benzoylpyrrole, AldrichCPR
- Phenyl-(1H-pyrrol-3-yl)-methanone
- MFCD02179582
- SCHEMBL4516770
- D84176
- AB11365
- DSNSKSWTLGZGAN-UHFFFAOYSA-N
- FT-0777948
- Methanone, phenyl-1H-pyrrol-3-yl-
- AKOS000320145
- 7126-41-2
- PS-3299
- DTXSID00378296
-
- MDL： MFCD02179582
- Inchi： 1S/C11H9NO/c13-11(10-6-7-12-8-10)9-4-2-1-3-5-9/h1-8,12H
- InChI Key： DSNSKSWTLGZGAN-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C=CNC=1
Computed Properties
- Exact Mass: 171.06800
- Monoisotopic Mass: 171.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.9Ų
Experimental Properties
- Melting Point: 88-90
- PSA: 32.86000
- LogP: 2.24570
Phenyl(1H-pyrrol-3-yl)methanone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Phenyl(1H-pyrrol-3-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196746-250mg |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 95%+ | 250mg |
$51 | 2021-08-05 | |
| Chemenu | CM196746-1g |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 95%+ | 1g |
$142 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD84678-250mg |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 95% | 250mg |
￥205.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD84678-1g |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 95% | 1g |
￥492.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD84678-5g |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 95% | 5g |
￥1870.0 | 2024-04-18 | |
| Chemenu | CM196746-1g |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 95%+ | 1g |
$100 | 2024-07-24 | |
| Chemenu | CM196746-5g |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 95%+ | 5g |
$448 | 2024-07-24 | |
| Apollo Scientific | OR10351-1g |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 1g |
£125.00 | 2025-02-19 | ||
| Apollo Scientific | OR10351-5g |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 5g |
£440.00 | 2025-02-19 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CI759-200mg |
Phenyl(1H-pyrrol-3-yl)methanone |
7126-41-2 | 97% | 200mg |
183.0CNY | 2021-08-05 |
Phenyl(1H-pyrrol-3-yl)methanone Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
7126-41-2 (Phenyl(1H-pyrrol-3-yl)methanone) Related Products
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